N-(4-(2-((4-(furan-2-yl)thiazol-2-yl)amino)-2-oxoethyl)thiazol-2-yl)cinnamamide

• IUPAC Name: (E)-N-[4-[2-[[4-(furan-2-yl)-1,3-thiazol-2-yl]amino]-2-oxoethyl]-1,3-thiazol-2-yl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C21H16N4O3S2/c26-18(9-8-14-5-2-1-3-6-14)24-20-22-15(12-29-20)11-19(27)25-21-23-16(13-30-21)17-7-4-10-28-17/h1-10,12-13H,11H2,(H,22,24,26)(H,23,25,27)/b9-8+
• InChI Key: LNFYIBXMHKAGGH-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NC2=NC(=CS2)CC(=O)NC3=NC(=CS3)C4=CC=CO4
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)NC2=NC(=CS2)CC(=O)NC3=NC(=CS3)C4=CC=CO4
• Molecular Formula: C21H16N4O3S2
• Molecular Weight: 436.5 g/mol

Description

Thiazole derivatives, such as the one you mentioned, have been studied for their pharmacological activities. They are known to exhibit various medicinal properties like anti-inflammatory, antibacterial, antifungal, antitubercular, and antitumor activities.

Synthesis Analysis

While specific synthesis information for the compound you mentioned is not available, similar compounds have been synthesized using various methods. For instance, N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives were synthesized and their molecular structures were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Molecular Structure Analysis

The molecular structures of similar compounds were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Chemical Reactions Analysis

The reactivity of similar compounds has been studied. For instance, the relative reactivity of 2-(furan-2-yl)benzo[1,2-d:4,3-d′]bis[1,3]thiazole toward electrophiles was studied.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, the physicochemical properties of N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives were confirmed by spectroanalytical data (NMR, IR and elemental).

Scientific Research Applications

Anticancer Activity

. .

Antioxidant Activity

. They can neutralize harmful free radicals in the body, which may help prevent various diseases related to oxidative stress.

Antimicrobial Activity

. This makes them potential candidates for the development of new antimicrobial drugs.

Anti-inflammatory Activity

. They could potentially be used in the treatment of various inflammatory conditions.

Use in Epoxy Resins

. These resins have a wide range of industrial applications, including in coatings, adhesives, and electronics.

Use in Pharmaceuticals

. Given that your compound contains a furan ring, it could potentially be used in the synthesis of new pharmaceutical products.

Use in Agrochemicals

. Therefore, your compound could potentially find applications in this field as well.

Use in Lacquers

. This suggests that your compound could potentially be used in the development of new types of lacquers.

Mechanism of Action

The mechanism of action of similar compounds has been studied. For instance, thiazole nucleus exhibited its antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species.

Future Directions

The future directions in the field of thiazole derivatives involve the discovery and development of new molecules from natural or synthetic sources with novel modes of action to treat microbial infections and cancer.